Cas no 90396-06-8 (6-Chloro-1-benzothiopyran-4-one 1,1-dioxide)

6-Chloro-1-benzothiopyran-4-one 1,1-dioxide structure
90396-06-8 structure
Product Name:6-Chloro-1-benzothiopyran-4-one 1,1-dioxide
CAS No:90396-06-8
MF:C9H7ClO3S
MW:230.668080568314
MDL:MFCD00052999
CID:811736
PubChem ID:2739106
Update Time:2024-10-26

6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzothiopyran-4-one,6-chloro-2,3-dihydro-, 1,1-dioxide
    • 6-chloro-1,1-dioxo-2,3-dihydrothiochromen-4-one
    • 6-CHLORO-2,3-DIHYDRO-4H-THIOCHROMEN-4-ONE-1,1-DIOXIDE
    • 6-chloro-1,1-dioxothiochroman-4-one
    • 6-Chloro-1-benzothiopyran-4-one 1,1-dioxide
    • 6-chloro-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide
    • 6-chlorothiochromanone-S,S-dioxide
    • 6-Chlorothiochroman-4-one 1,1-dioxide
    • 6-chloro-3,4-dihydro-2H-1??-benzothiopyran-1,1,4-trione
    • 6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
    • Maybridge1_007519
    • HMS562N17
    • ZFZPMYLZPMMUQA-UHFFFAOYSA-N
    • SBB097669
    • NE23996
    • A19285
    • 6-chloro-2H,3H-benz
    • Thiochroman-4-one, 6-chloro-, 1,1-dioxide (6CI)
    • 6-Chloro-2,3-dihydro-1-benzothiopyran-1,1,4-trione
    • DTXSID00372294
    • 6-chloro-1,2,3,4-tetrahydro-1lambda6-benzothiine-1,1,4-trione, AldrichCPR
    • CS-0063933
    • 6-CHLORO-2,3-DIHYDRO-1??-BENZOTHIOPYRAN-1,1,4-TRIONE
    • 6-chloro-1,2,3,4-tetrahydro-1lambda6-benzothiine-1,1,4-trione
    • 90396-06-8
    • AKOS001203353
    • 6-chloro-1,1-dioxo-1lambda6-thiochroman-4-one
    • D73315
    • CHEBI:194700
    • MFCD00052999
    • AS-69460
    • 6-Chlorothiochroman-4-one1,1-dioxide
    • C9H7ClO3S
    • SCHEMBL1939074
    • CCG-245461
    • EN300-23499
    • Z150864404
    • MDL： MFCD00052999
    • Inchi： 1S/C9H7ClO3S/c10-6-1-2-9-7(5-6)8(11)3-4-14(9,12)13/h1-2,5H,3-4H2
    • InChI Key： ZFZPMYLZPMMUQA-UHFFFAOYSA-N
    • SMILES： O=C1CCS(=O)(=O)C2C1=CC(=CC=2)Cl

Computed Properties

  • Exact Mass: 229.98000
  • Monoisotopic Mass: 229.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.524
  • Melting Point: 148-150
  • Boiling Point: 467.6°Cat760mmHg
  • Flash Point: 236.6°C
  • Refractive Index: 1.608
  • PSA: 59.59000
  • LogP: 2.78090

6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR29015-1g
6-Chloro-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide
 90396-06-8
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 £90.00 2025-02-19
Apollo Scientific
OR29015-5g
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abcr
AB226792-1 g
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide, 95%; .
 90396-06-8 95%
1 g
 €57.70 2023-07-20
abcr
AB226792-10 g
6-Chloro-1-benzothiopyran-4-one 1,1-dioxide, 95%; .
 90396-06-8 95%
10 g
 €432.20 2023-07-20
Apollo Scientific
OR29015-250mg
6-Chloro-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide
 90396-06-8
250mg
 £45.00 2025-02-19
Enamine
EN300-23499-0.05g
6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
 90396-06-8 95.0%
0.05g
 $19.0 2025-02-20
Enamine
EN300-23499-0.1g
6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
 90396-06-8 95.0%
0.1g
 $19.0 2025-02-20
Enamine
EN300-23499-0.25g
6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
 90396-06-8 95.0%
0.25g
 $26.0 2025-02-20
Enamine
EN300-23499-0.5g
6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
 90396-06-8 95.0%
0.5g
 $42.0 2025-02-20
Enamine
EN300-23499-1.0g
6-chloro-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1,4-trione
 90396-06-8 95.0%
1.0g
 $54.0 2025-02-20

6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Production Method

Production Method 1

13735-12-1 13735-12-1
90396-06-8 90396-06-8
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Acetic acid ,  Water ;  2 h, reflux
Reference
Synthesis and Biochemical Evaluation of Thiochromanone Thiosemicarbazone Analogues as Inhibitors of Cathepsin L
Song, Jiangli; et al, ACS Medicinal Chemistry Letters, 2012, 3(6), 450-453

6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Raw materials

6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Preparation Products

6-Chloro-1-benzothiopyran-4-one 1,1-dioxide Related Literature

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